Cas no 1056841-63-4 (2,5-Dibromothiophene-3,4-dicarbonitrile)

• Product Name: 2,5-Dibromothiophene-3,4-dicarbonitrile
• CAS No: 1056841-63-4
• MF: C₆Br₂N₂S
• MW: 291.950597763062
• CID: 5086417
• PubChem ID: 59523037
• Update Time: 2026-03-02

2,5-Dibromothiophene-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromothiophene-3,4-dicarbonitrile
• dibromothiophene-3,4-dicarbonitrile
• BS-48624
• 1056841-63-4
• CS-0170328
• F77203
• SCHEMBL1164397
• 2,5-Dibromothiophene-3,4-dicarbonitrile

• Inchi： 1S/C6Br2N2S/c7-5-3(1-9)4(2-10)6(8)11-5
• InChI Key： TUSNKPAYLNZNIL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C#N)=C(S1)Br

Computed Properties

• Exact Mass: 291.81284g/mol
• Monoisotopic Mass: 289.81489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.8

Additional information on 2,5-Dibromothiophene-3,4-dicarbonitrile

Introduction to 2,5-Dibromothiophene-3,4-dicarbonitrile (CAS No. 1056841-63-4)

2,5-Dibromothiophene-3,4-dicarbonitrile (CAS No. 1056841-63-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in materials science and medicinal chemistry. This compound belongs to the class of brominated thiophenes and is characterized by the presence of two bromine atoms and two cyano groups attached to a thiophene ring. The combination of these functional groups imparts distinct chemical properties that make it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

The chemical structure of 2,5-Dibromothiophene-3,4-dicarbonitrile is represented by the formula C₇H₂Br₂N₂S. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, provides a stable aromatic core that can be readily functionalized. The bromine atoms at the 2 and 5 positions offer excellent reactivity for further chemical modifications, while the cyano groups at the 3 and 4 positions enhance the compound's electronic properties and stability.

In the realm of materials science, 2,5-Dibromothiophene-3,4-dicarbonitrile has been extensively studied for its potential use in the development of organic semiconductors and conductive polymers. Recent research has shown that this compound can serve as a building block for designing conjugated polymers with tunable electronic properties. These polymers have applications in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). The presence of bromine atoms allows for controlled polymerization reactions, while the cyano groups contribute to enhanced charge transport properties.

In medicinal chemistry, 2,5-Dibromothiophene-3,4-dicarbonitrile has been explored as a starting material for the synthesis of bioactive compounds. The bromine atoms can be selectively substituted with various functional groups to generate a diverse library of derivatives with potential therapeutic activities. For instance, studies have demonstrated that derivatives of this compound exhibit promising antitumor and antimicrobial properties. The cyano groups can also be converted into other functional groups such as amides or carboxylic acids, which are common motifs in drug molecules.

The synthesis of 2,5-Dibromothiophene-3,4-dicarbonitrile typically involves multi-step procedures that ensure high purity and yield. One common approach is the bromination of thiophene followed by cyano group introduction through appropriate nitrile-forming reactions. Advanced synthetic methods have been developed to optimize these processes, making it possible to produce this compound on a larger scale for industrial applications.

In terms of safety and handling, it is important to note that while 2,5-Dibromothiophene-3,4-dicarbonitrile is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 2,5-Dibromothiophene-3,4-dicarbonitrile are promising. Ongoing research is focused on expanding its applications in both materials science and medicinal chemistry. For example, recent studies have explored its use in developing novel materials for energy storage devices such as lithium-ion batteries and supercapacitors. In the pharmaceutical industry, efforts are underway to identify new derivatives with improved pharmacological profiles and reduced side effects.

In conclusion, 2,5-Dibromothiophene-3,4-dicarbonitrile (CAS No. 1056841-63-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing technological innovations and medical treatments.